Cas no 63991-70-8 (Acetamide,N,N'-(2-methyl[1,1'-biphenyl]-4,4'-diyl)bis- (9CI))

• Product Name: Acetamide,N,N'-(2-methyl[1,1'-biphenyl]-4,4'-diyl)bis- (9CI)
• CAS No: 63991-70-8
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• CID: 503216
• PubChem ID: 46297
• Update Time: 2025-04-19

Acetamide,N,N'-(2-methyl[1,1'-biphenyl]-4,4'-diyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(2-methyl[1,1'-biphenyl]-4,4'-diyl)bis- (9CI)
• 4'-(4-Acetylamino-3-methylphenyl)acetanilide
• N-[4-(4-acetamido-3-methylphenyl)phenyl]acetamide
• DTXSID40213950
• 4-13-00-00400 (Beilstein Handbook Reference)
• 2-Methyldiacetylbenzidine
• 4',4'''-BIACETANILIDE, 2'-METHYL-
• 2-Methyl-N,N'-diacetylbenzidine
• 63991-70-8
• BRN 2814365

• Inchi： 1S/C17H18N2O2/c1-11-10-15(6-9-17(11)19-13(3)21)14-4-7-16(8-5-14)18-12(2)20/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key： JIHXYUQHOMKXAU-UHFFFAOYSA-N
• SMILES： O=C(C)NC1=CC=C(C=C1C)C1C=CC(=CC=1)NC(C)=O

Computed Properties

• Exact Mass: 282.13694
• Monoisotopic Mass: 282.136828
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 58.2

Experimental Properties

• Density: 1.0787 (rough estimate)
• Boiling Point: 424.95°C (rough estimate)
• Flash Point: 204.3°C
• Refractive Index: 1.5486 (estimate)
• PSA: 58.2